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Compound of Interest

Compound Name: Ammonium stearate

Cat. No.: B087221 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Ammonium Stearate
Powder

Introduction
Ammonium stearate is an organic ammonium salt of stearic acid, a long-chain saturated fatty

acid.[1] It presents as a yellow-white to tan, wax-like solid or powder with a faint odor of

ammonia.[2][3] This compound and its dispersions have various applications, including in the

production of vanishing creams, waterproofing cements, and as a foam stabilizer and rheology

modifier in coatings and latex compounds.[1][3][4] This guide provides a comprehensive

overview of its physical and chemical properties, experimental protocols for its synthesis and

characterization, and its relevance to researchers, scientists, and drug development

professionals.

Chemical Structure and Identification
Ammonium stearate is the product of the reaction between stearic acid and ammonia. Its

chemical structure consists of the ammonium cation (NH₄⁺) and the stearate anion

(CH₃(CH₂)₁₆COO⁻).

Table 1: Chemical Identification of Ammonium Stearate
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Identifier Value

Chemical Name Ammonium octadecanoate[1][2]

CAS Number 1002-89-7[1][2][4]

Molecular Formula C₁₈H₃₉NO₂[1][2][4]

Molecular Weight 301.51 g/mol [1][2][4]

IUPAC Name azanium;octadecanoate[1][3]

Synonyms
Stearic acid, ammonium salt; Octadecanoic

acid, ammonium salt[1][2][4]

Physical Properties
Ammonium stearate is a yellow-white powder.[1][2][4] Its physical characteristics are

summarized in the table below.

Table 2: Physical Properties of Ammonium Stearate

Property Value

Appearance Yellow-white powder or wax-like solid[1][2][4]

Melting Point 21-24 °C (70-75 °F)[1][2][4]

Boiling Point ~442.62 °C (rough estimate)[2][3]

Decomposition Decomposes upon heating[1][5]

Density 0.8900 g/cm³[2][3]

Refractive Index ~1.5000 (estimate)[2][3]

Solubility
The solubility of ammonium stearate is dependent on the solvent and temperature.

Table 3: Solubility of Ammonium Stearate
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Solvent
Solubility at Room
Temperature (approx. 25°C
/ 80°F)

Solubility at Elevated
Temperatures

Water
Slightly soluble / Soluble[1][2]

[3]
Soluble at 100°C (212°F)[4]

Ethanol Soluble[1][2][4] Soluble at 78°C (172°F)[4]

Methanol Soluble[1][2][4] Soluble at 64.5°C (148°F)[4]

Benzene Slightly soluble[1][2][4] Soluble at 80°C (176°F)[4]

Acetone
Insoluble / Practically

insoluble[1][2][4]
Soluble at 56.5°C (134°F)[4]

Toluene - Soluble in hot toluene[2]

Xylene Slightly soluble[4] Soluble at 180°F[4]

Carbon Tetrachloride Practically insoluble[4] Soluble at 170°F[4]

Naphtha Slightly soluble[4] Soluble at 160°F[4]

Chemical Properties
Stability and Reactivity
Ammonium stearate is stable under normal conditions but is incompatible with strong

oxidizing agents.[2] Upon heating, it decomposes and emits toxic fumes of ammonia (NH₃).[1]

[3] It is not reactive with water.[5] As a salt of a weak acid and a weak base, its solutions are

generally not strongly acidic or basic.[3]

Decomposition
When heated to decomposition, ammonium stearate releases toxic ammonia and oxides of

nitrogen may be formed in fires.[3][5]

Experimental Protocols
Synthesis of Ammonium Stearate
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Ammonium stearate can be prepared through the neutralization reaction of stearic acid with

an ammonium source. Two common methods are:

Reaction with Ammonia Solution: This method involves reacting stearic acid with an excess

of a 28-30% ammonia (NH₃) solution.[1][4]

Reaction with Ammonium Carbonate: An alternative synthesis route is the reaction of stearic

acid with ammonium carbonate.[1][4]
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Synthesis of Ammonium Stearate

Sources

Stearic Acid

Reaction

Ammonium Source

Ammonia Solution (28-30%) Ammonium Carbonate

Ammonium Stearate
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General Solubility Testing Workflow

Start

Add known volume of solvent to test tube

Add known mass of Ammonium Stearate

Agitate mixture

Observe at Room Temperature

Heat to specific temperature

 Does not dissolve 

Record as Soluble

 Dissolves 

Observe at Elevated Temperature

 Dissolves 

Record as Insoluble/Slightly Soluble

 Does not dissolve 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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